Cas no 6318-23-6 (b-D-Galactopyranosylamine)

• Product Name: b-D-Galactopyranosylamine
• CAS No: 6318-23-6
• MF: C₆H₁₃NO₅
• MW: 179.171122312546
• CID: 529285
• PubChem ID: 11095207
• Update Time: 2025-08-05

b-D-Galactopyranosylamine Chemical and Physical Properties

Names and Identifiers

• b-D-Galactopyranosylamine
• β-D-Galactopyranosylamine
• 2-amino-6-(hydroxymethyl)oxane-3,4,5-triol
• -D-Galactopyranosylamine
• beta-d-galactopyranosylamine
• B-D-GALACTOPYRANOSYL AMINE
• 1ST178609
• DB-253980
• 1-amino-1-deoxy-beta-d-galactopyranose
• AKOS016009960
• (2R,3R,4S,5R,6R)-2-amino-6-(hydroxymethyl)oxane-3,4,5-triol
• CS-0454324
• W-203716
• 74867-91-7
• 6318-23-6
• A-D-galactose
• A12819
• beta-D-Galactosylamine
• SCHEMBL515241
• (2R,3R,4S,5R,6R)-2-Amino-6-(hydroxymethyl)-tetrahydro-2H-pyran-3,4,5-triol
• beta-D-galactopyranosyl-amine
• WCWOEQFAYSXBRK-FPRJBGLDSA-N
• MFCD00047541
• (2R,3R,4S,5R,6R)-2-amino-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol
• 1-Amino-1-deoxy-
• D-Galactopyranosyl amine
• 1-Amino-1-deoxy-D-galactose
• 1-Amino-1-deoxy- beta -D-galactose
• (2R,3R,4S,5R,6R)-2-Amino-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
• 50444-86-5
• ?-D-Galactopyranosylamine
• 1-Amino-1-deoxy-beta-D-galactose

• MDL： MFCD00047541
• Inchi： 1S/C6H13NO5/c7-6-5(11)4(10)3(9)2(1-8)12-6/h2-6,8-11H,1,7H2/t2-,3+,4+,5-,6-/m1/s1
• InChI Key： WCWOEQFAYSXBRK-FPRJBGLDSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@H]([C@H]1CO)O)O)O)N

Computed Properties

• Exact Mass: 179.07900
• Monoisotopic Mass: 179.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: 128-133°C
• Boiling Point: 416.4±45.0 °C at 760 mmHg
• Flash Point: 205.6±28.7 °C
• PSA: 116.17000
• LogP: -2.55470
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

b-D-Galactopyranosylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on b-D-Galactopyranosylamine

Professional Introduction to b-D-Galactopyranosylamine (CAS No. 6318-23-6)

b-D-Galactopyranosylamine, with the chemical identifier CAS No. 6318-23-6, is a significant compound in the field of glycoscience and pharmaceutical chemistry. This sugar derivative has garnered considerable attention due to its unique structural properties and its potential applications in drug development, particularly in the synthesis of glycosidic bonds and as a precursor for various bioactive molecules.

The compound belongs to the class of galactosamines, which are sugars modified by the addition of an amine group. This structural feature makes b-D-Galactopyranosylamine a versatile intermediate in organic synthesis, enabling the construction of complex carbohydrate-based molecules. These molecules are integral to numerous biological processes, including cell recognition, immune responses, and metabolic pathways.

In recent years, research on b-D-Galactopyranosylamine has been driven by its role in the development of novel therapeutic agents. One of the most promising areas is its application in antiviral and anticancer drugs. The galactose moiety can be linked to various pharmacophores to enhance drug delivery and bioavailability. For instance, studies have shown that conjugating b-D-Galactopyranosylamine with nucleoside analogs can improve their penetration into target cells, thereby increasing therapeutic efficacy.

The synthesis of b-D-Galactopyranosylamine involves multi-step organic transformations, often starting from commercially available galactose derivatives. Advanced synthetic methodologies, such as enzymatic glycosylation and chemoenzymatic approaches, have been employed to achieve high yields and purity. These methods are crucial for producing sufficient quantities of the compound for both research and industrial applications.

Recent advancements in glycoscience have highlighted the importance of b-D-Galactopyranosylamine in understanding carbohydrate-protein interactions. This knowledge is pivotal for developing targeted therapies that modulate these interactions. For example, researchers have utilized derivatives of b-D-Galactopyranosylamine to design inhibitors of glycosidase enzymes, which play a critical role in various diseases, including lysosomal storage disorders.

The pharmaceutical industry has also explored the use of b-D-Galactopyranosylamine as a chiral building block for asymmetric synthesis. Chiral compounds are essential in drug development because they often exhibit different biological activities depending on their stereochemistry. By leveraging the enantioselective properties of b-D-Galactopyranosylamine, chemists can synthesize enantiomerically pure drugs with improved pharmacokinetic profiles.

In addition to its pharmaceutical applications, b-D-Galactopyranosylamine has found utility in material science and biotechnology. Its ability to form stable glycosidic linkages makes it a valuable component in the development of biodegradable polymers and hydrogels. These materials are used in drug delivery systems, tissue engineering scaffolds, and biosensors.

The structural versatility of b-D-Galactopyranosylamine also allows it to serve as a scaffold for designing novel molecules with unique properties. By modifying its structure through functional group transformations, researchers can create derivatives with tailored biological activities. This approach has led to the discovery of several promising lead compounds that are being further investigated for their therapeutic potential.

The future direction of research on b-D-Galactopyranosylamine is likely to focus on expanding its applications in precision medicine and personalized therapeutics. As our understanding of glycosylation patterns in health and disease grows, so too will the demand for specialized tools like b-D-Galactopyranosylamine. Its role as a key intermediate in glycoconjugate synthesis will continue to be central to advancements in both academic research and industrial drug development.